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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
reactive characteristics of trichloromethane, commonly known as chloroform. The information
is curated to support research, scientific analysis, and drug development applications.

Molecular Structure and Spectroscopic Profile

Trichloromethane is an organic compound with the formula CHCIs.[1][2][3][4][5] Structurally, it
consists of a central carbon atom covalently bonded to one hydrogen atom and three chlorine
atoms.[4][6] This arrangement results in a tetrahedral molecular geometry.[4][5][6][7][8][9][10]
[11] The hybridization of the central carbon atom is sp3, consistent with its tetrahedral shape.[6]
Although the individual C-Cl and C-H bonds are polar, the asymmetrical arrangement of these
bonds results in a net dipole moment, making the molecule polar.[1][4][7]

The molecule belongs to the Csv point group, characterized by a three-fold rotation axis and
three vertical planes of symmetry.[4][12]

The following diagram illustrates the tetrahedral geometry of trichloromethane.
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Caption: Tetrahedral structure of trichloromethane with bond lengths.

Physical and Chemical Properties

Trichloromethane is a colorless, volatile, and dense liquid with a characteristic sweet smell.[1]
[B15][11][13][14] It is non-flammable under most conditions but can burn at very high
temperatures.[14] The hydrogen atom in chloroform is capable of participating in hydrogen
bonding, which contributes to its properties as a good solvent for a variety of organic
compounds including lipids, resins, and alkaloids.[1][4]

The following table summarizes key quantitative properties of trichloromethane.
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Property Value Citations
Molecular Formula CHCIs [3B1[15][16]
Molar Mass 119.38 g/mol [3][15][16]
Appearance Colorless, clear liquid [1][3][16]
Odor Sweet, pleasant, ether-like [11[3]
Density 1.489 g/cm3 at 25 °C [1][16][17]
Melting Point -63.5 °C (-82.3 °F; 209.7 K) [1][3][16][18]
Boiling Point 61.2 °C (142.2 °F; 334.4 K) [3][16][18]
Solubilty in Water 0.8 g/100 mL at 20 °C (Slightly e
soluble)
Dipole Moment 1.15D [1]
Molecular Geometry Tetrahedral [4107118]
C-Cl Bond Length ~176 pm (or 174 pm) [71[10]
C-H Bond Length ~109 pm [10]
CI-C-Cl Bond Angle ~109.5° [61[71[8]1[9]
Vapor Pressure 265 hPa at 25 °C [17]
Refractive Index Highly refractive [1][14]

Key Chemical Reactions

Trichloromethane participates in several important chemical reactions, making it a versatile

reagent in organic synthesis.

When exposed to air and light, trichnloromethane slowly oxidizes to form highly toxic phosgene
(COCI2) and hydrogen chloride (HCI).[5][11][19][20] This degradation is a significant safety
concern. To mitigate this, commercial chloroform is often stabilized with a small amount of

ethanol, which reacts with any phosgene formed to produce harmless ethyl carbonate.[19]
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Caption: Oxidation of trichloromethane to phosgene and HCI.

In the presence of a strong base like sodium hydroxide, trichloromethane serves as a precursor
to dichlorocarbene (:CClz2), a highly reactive intermediate.[1] This carbene can then be used in
various synthetic applications. A notable example is the Reimer-Tiemann reaction, where
dichlorocarbene reacts with a phenol to introduce a formyl group (-CHO) onto the aromatic ring,
typically at the ortho position.[1]
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Caption: Reimer-Tiemann reaction workflow.

When heated with a primary amine and alcoholic potassium hydroxide, trichloromethane
undergoes the carbylamine reaction to produce an isocyanide, which has a highly offensive
odor.[19][21] This reaction is a qualitative test for primary amines and for chloroform itself.[19]

[21]
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Caption: The carbylamine reaction (isocyanide test).

Experimental Protocols for Characterization

The structural elucidation and purity assessment of trichloromethane rely on standard analytical
techniques.

Obijective: To confirm the presence and chemical environment of the single proton in the CHCIs
molecule.

Methodology:

o Sample Preparation: Prepare a solution by dissolving a small amount of the trichloromethane
sample in a deuterated solvent, typically deuterated chloroform (CDCIs) to avoid a large
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solvent signal, although for neat analysis, no solvent is required.[22] Add a small amount of
tetramethylsilane (TMS) as an internal standard (0 ppm).[22][23][24]

e Instrumentation: Utilize a *H NMR spectrometer (e.g., 300 MHz or higher).
o Data Acquisition: Acquire the *H NMR spectrum.

o Expected Outcome: The spectrum will show a single sharp singlet at approximately 7.26
ppm. The signal is a singlet because there are no adjacent protons to cause spin-spin
splitting. The chemical shift is downfield due to the deshielding effect of the three
electronegative chlorine atoms.[24]

Objective: To identify the characteristic vibrational frequencies of the C-H and C-Cl bonds.
Methodology:

o Sample Preparation: Place a drop of the neat liquid sample between two potassium bromide
(KBr) or sodium chloride (NaCl) salt plates.

e Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[5]
o Data Acquisition: Record the spectrum, typically in the range of 4000-500 cm~2.[25]
o Expected Outcome: The IR spectrum will exhibit characteristic absorption bands:

o A strong C-H stretching vibration around 3019 cm~1.

o A strong C-ClI stretching vibration around 760 cm~1.

o A C-H bending vibration around 1215 cm~*. The region below 1500 cm~1 is known as the
fingerprint region and can be used to confirm the identity of the compound by comparison
with a reference spectrum.[25]

Objective: To determine the molecular weight and fragmentation pattern of trichloromethane.

Methodology:
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o Sample Introduction: Inject a small amount of the volatile sample into the mass
spectrometer, where it will be vaporized and ionized, typically by electron impact (EI).

e Instrumentation: A mass spectrometer capable of El ionization and with a mass analyzer
(e.g., quadrupole).

o Data Acquisition: Obtain the mass spectrum, plotting relative abundance against the mass-
to-charge ratio (m/z).

o Expected Outcome: The mass spectrum will show a molecular ion peak (M*). Due to the
isotopic abundance of chlorine (3>Cl and 3’Cl), a characteristic isotopic pattern will be
observed for the molecular ion and chlorine-containing fragments. The most prominent
peaks will be for the [CHCIz]* fragment (m/z = 83, 85, 87) and the molecular ion [CHCIs]*
(m/z = 118, 120, 122, 124).

Synthesis

Industrially, trichnloromethane is produced by the free-radical halogenation of methane or methyl
chloride.[1][4] The process involves heating a mixture of chlorine and methane (or methyl
chloride) to high temperatures (400-500 °C).[1][4] This results in a series of reactions that
produce a mixture of chlorinated methanes (chloromethane, dichloromethane,
trichloromethane, and carbon tetrachloride), which are then separated by distillation.[1]
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Caption: Stepwise free-radical chlorination of methane.

On a smaller scale, trichloromethane can be produced via the haloform reaction, for example,
by reacting acetone with sodium hypochlorite.[1]

Safety and Handling

Trichloromethane is a hazardous substance and must be handled with appropriate precautions.
It is harmful if swallowed, causes skin and serious eye irritation, and is toxic if inhaled.[17][26]
Prolonged or repeated exposure can cause damage to the liver, kidneys, and central nervous
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system.[4][20][26] It is also suspected of causing cancer and damaging the unborn child.[17]
[26]

» Handling: Work in a well-ventilated area or a fume hood. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.[17][26]

o Storage: Store in a cool, dry, well-ventilated area in tightly sealed, light-resistant containers
(e.g., amber bottles) to prevent decomposition into phosgene.[17][19] Store away from
strong bases, reactive metals, and oxidizers.

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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